Cas no 2228586-38-5 (3-(2-Bromopyridin-3-yl)butan-1-amine)

• Product Name: 3-(2-Bromopyridin-3-yl)butan-1-amine
• CAS No: 2228586-38-5
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5768576
• PubChem ID: 165657594
• Update Time: 2023-11-15

3-(2-Bromopyridin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228586-38-5
• 3-(2-bromopyridin-3-yl)butan-1-amine
• EN300-1905191
• 3-(2-Bromopyridin-3-yl)butan-1-amine

• Inchi： 1S/C9H13BrN2/c1-7(4-5-11)8-3-2-6-12-9(8)10/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： WGBSEZYQJUMISO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(C)CCN

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų